Cas no 17106-08-0 (3,4,5-trimethyl-1H-pyrrole-2-carboxylic acid)

• Product name: 3,4,5-trimethyl-1H-pyrrole-2-carboxylic acid
• CAS No: 17106-08-0
• MF: C₈H₁₁NO₂
• MW: 153.17844
• CID: 122099
• PubChem ID: 10866539

3,4,5-trimethyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylicacid, 3,4,5-trimethyl-
• 1H-Pyrrole-2-carboxylicacid,3,4,5-trimethyl-(9CI)
• 3,4,5-trimethyl-1H-pyrrole-2-carboxylic acid
• MSCHSIGGQKWJIB-UHFFFAOYSA-N
• 17106-08-0
• Z1172170432
• SB63003
• CS-0288508
• SCHEMBL3156800
• 3,4,5-trimethyl-1H-pyrrole-2-carboxylicAcid
• EN300-76399
• AKOS004120743
• DTXSID00446328

• Inchi： InChI=1S/C8H11NO2/c1-4-5(2)7(8(10)11)9-6(4)3/h9H,1-3H3,(H,10,11)
• InChI Key： MSCHSIGGQKWJIB-UHFFFAOYSA-N
• SMILES： CC1C(C)=C(C)NC=1C(O)=O

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids

Additional information on 3,4,5-trimethyl-1H-pyrrole-2-carboxylic acid

Research Briefing on 3,4,5-Trimethyl-1H-pyrrole-2-carboxylic Acid (CAS: 17106-08-0): Recent Advances and Applications

3,4,5-Trimethyl-1H-pyrrole-2-carboxylic acid (CAS: 17106-08-0) is a pyrrole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, as well as its direct pharmacological effects. This briefing synthesizes the latest research findings on this compound, highlighting its synthetic utility, mechanism of action, and emerging applications in drug discovery.

One of the most notable advancements in the study of 3,4,5-trimethyl-1H-pyrrole-2-carboxylic acid is its application in the synthesis of novel heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the development of kinase inhibitors. Researchers utilized this compound to synthesize a series of pyrrole-based analogs, which exhibited potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The study underscored the compound's versatility in medicinal chemistry, particularly in the design of targeted therapies.

In addition to its synthetic applications, recent investigations have delved into the compound's intrinsic biological activities. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 3,4,5-trimethyl-1H-pyrrole-2-carboxylic acid exhibits moderate anti-inflammatory properties by modulating the NF-κB signaling pathway. This finding opens new avenues for its potential use in the treatment of inflammatory diseases, although further in vivo studies are required to validate these effects and assess its safety profile.

The pharmacokinetic properties of 3,4,5-trimethyl-1H-pyrrole-2-carboxylic acid have also been a subject of recent research. A preclinical study conducted in 2023 evaluated its absorption, distribution, metabolism, and excretion (ADME) characteristics, revealing favorable oral bioavailability and metabolic stability in rodent models. These properties make it a promising candidate for further drug development, particularly for oral formulations targeting chronic conditions.

Despite these promising findings, challenges remain in the optimization of 3,4,5-trimethyl-1H-pyrrole-2-carboxylic acid for clinical applications. Current research efforts are focused on improving its selectivity and reducing potential off-target effects. Collaborative projects between academic institutions and pharmaceutical companies are underway to explore its full therapeutic potential, with several derivatives currently in the early stages of preclinical testing.

In conclusion, 3,4,5-trimethyl-1H-pyrrole-2-carboxylic acid (CAS: 17106-08-0) represents a versatile and pharmacologically interesting compound with multiple applications in drug discovery. Its dual role as a synthetic intermediate and a bioactive molecule positions it as a valuable asset in the development of new therapeutic agents. Future research should focus on elucidating its structure-activity relationships and expanding its therapeutic indications through targeted chemical modifications.